4-Bromo-1-fluoro-2-(propylaminomethyl)benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Bromo-1-fluoro-2-(propylaminomethyl)benzene” is a compound with the linear formula C10H13BrFN . It is a derivative of benzene, with a bromine atom bonded para to a fluorine atom . It is commonly used in organic synthesis .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C10H13BrFN . Unfortunately, the specific 3D structure is not available in the searched resources.Mechanism of Action
Target of Action
Similar compounds like 4-bromofluorobenzene are used as substrates for cross-coupling reactions and in the Suzuki-Miyaura coupling reaction to form carbon-carbon bonds . These reactions are crucial in organic synthesis, suggesting that the compound might interact with enzymes or catalysts involved in these processes.
Mode of Action
Based on its structural similarity to 4-bromofluorobenzene, it might participate in cross-coupling reactions and Suzuki-Miyaura coupling reactions , forming carbon-carbon bonds. These reactions typically involve the exchange of a halogen atom (bromine in this case) with another group, leading to the formation of new compounds.
Biochemical Pathways
Given its potential role in cross-coupling reactions and Suzuki-Miyaura coupling reactions , it might influence pathways involving the synthesis of complex organic compounds. The downstream effects would depend on the specific compounds synthesized as a result of these reactions.
Pharmacokinetics
Factors such as its molecular weight (24612 g/mol ), predicted density (1.334±0.06 g/cm3 ), and predicted boiling point (268.7±25.0 °C ) could influence its pharmacokinetic properties and bioavailability.
Result of Action
As a potential participant in cross-coupling reactions and Suzuki-Miyaura coupling reactions , it could contribute to the synthesis of various organic compounds, influencing cellular processes depending on the specific compounds formed.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-1-fluoro-2-(propylaminomethyl)benzene. , factors such as temperature, pH, and the presence of other chemicals could affect its reactivity and stability. Furthermore, its use and production volume could have implications for environmental safety .
Properties
IUPAC Name |
N-[(5-bromo-2-fluorophenyl)methyl]propan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrFN/c1-2-5-13-7-8-6-9(11)3-4-10(8)12/h3-4,6,13H,2,5,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFBLDEADLRETSL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=C(C=CC(=C1)Br)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60640724 |
Source
|
Record name | N-[(5-Bromo-2-fluorophenyl)methyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.12 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1016496-17-5 |
Source
|
Record name | N-[(5-Bromo-2-fluorophenyl)methyl]propan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640724 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.